DP-326
Overview
Description
DP-326 is an antibacterial with activity against the Gram-negative bacteria associated with nosocomial infections.
Scientific Research Applications
1. Dip-Pen Nanolithography (DPN)
DPN is a scanning probe microscopy-based nanofabrication technique that combines direct-write soft-matter compatibility with high resolution. It is utilized for depositing materials on various surfaces, forming stable and functional architectures. This technology is accessible to researchers operating atomic force microscopy instruments and is used in over 200 laboratories globally (Salaita, Wang, & Mirkin, 2007).
2. Machine Learning and Data Mining in Diabetes Research
Machine learning and data mining methods are applied in diabetes research for prediction, diagnosis, and management. These methods transform large amounts of data, such as genetic data and Electronic Health Records, into valuable knowledge. The study reviews applications of these methods in diabetes research (Kavakiotis et al., 2017).
3. Dynamic Positioning in Ice
The study of dynamic positioning (DP) in ice is a novel research topic with applications in industrial and scientific fields. It involves numerical simulation of ice loads in DP operations and has potential uses in Arctic operations. The paper reviews challenges associated with numerical ice modeling and presents a classification of approaches for modeling ice loads (Metrikin, Løset, Jenssen, & Kerkeni, 2013).
4. Romidepsin in Lung Cancer Patients
A study on Romidepsin (DP) indicates its ability to mediate growth arrest and apoptosis in lung cancer cells. The research provides insights into the molecular responses mediated by this histone deacetylase inhibitor in lung cancer patients, suggesting potential applications in combination with other targeted agents (Schrump et al., 2007).
5. Evaluation of University Scientific Research Ability
DP models are used in evaluating university scientific research abilities based on sci-tech paper output. The study provides a framework for evaluation and demonstrates the utility of DP models in assessing the scientific research capabilities of university alliances (Zong & Wang, 2017).
6. Dynamic Programming in Genomic DNA Sequences
DP is applied to identify internal exons and introns in genomic DNA sequences, demonstrating its importance in genomics and bioinformatics. This method allows precise identification of coding regions, critical for understanding genetic information (Snyder & Stormo, 1993).
Properties
Molecular Formula |
C16H16FN3O4 |
|---|---|
Molecular Weight |
333.32 |
IUPAC Name |
(R)-3-(4-(6-(Aminomethyl)-5-hydroxypyridin-3-yl)-3-fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one |
InChI |
InChI=1S/C16H16FN3O4/c17-13-4-10(20-7-11(8-21)24-16(20)23)1-2-12(13)9-3-15(22)14(5-18)19-6-9/h1-4,6,11,21-22H,5,7-8,18H2/t11-/m1/s1 |
InChI Key |
IPXVWCCYIGEWAS-LLVKDONJSA-N |
SMILES |
O=C1O[C@@H](CO)CN1C2=CC=C(C3=CC(O)=C(CN)N=C3)C(F)=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DP326; DP 326; DP-326 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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